Cas no 688314-74-1 (Cyclooctane, dinitro-)

• Product Name: Cyclooctane, dinitro-
• CAS No: 688314-74-1
• MF: C₈H₁₄N₂O₄
• MW: 202.207762241364
• CID: 1730971
• PubChem ID: 71374534
• Update Time: 2025-04-21

Cyclooctane, dinitro- Chemical and Physical Properties

Names and Identifiers

• Cyclooctane, dinitro-
• 1,1-dinitrocyclooctane
• DTXSID30797310
• 688314-74-1

• Inchi： 1S/C8H14N2O4/c11-9(12)8(10(13)14)6-4-2-1-3-5-7-8/h1-7H2
• InChI Key： SSKTTWSNRKFYNA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1(CCCCCCC1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 202.09542
• Monoisotopic Mass: 202.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28